Cas no 294885-65-7 (Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-)

Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-, is a synthetic organic compound featuring a sulfonamide-linked phenylacetamide structure with a benzyl-substituted piperazine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for biologically active molecules. The sulfonamide group enhances binding affinity to target proteins, while the benzylpiperazine moiety may contribute to improved pharmacokinetic properties. Its well-defined structure allows for precise modifications, making it a versatile intermediate in drug discovery. The compound’s stability and synthetic accessibility further support its utility in developing novel therapeutic agents, particularly in CNS or antimicrobial applications.

Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]- structure

294885-65-7 structure

Product Name:Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-

CAS No:294885-65-7

MF:C₁₉H₂₃N₃O₃S

MW:373.46922326088

MDL:MFCD00577493

CID:1439916

PubChem ID:1069440

Update Time:2025-06-08

Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

- Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-
- BIM-0014936.P001
- Cambridge id 5243444
- N-(4-((4-BENZYLPIPERAZINYL)SULFONYL)PHENYL)ETHANAMIDE
- N-[4-(4-benzylpiperazin-1-yl)sulfonylphenyl]acetamide
- AKOS000665466
- CB14780
- N-{4-[(4-benzylpiperazin-1-yl)sulfonyl]phenyl}acetamide
- SMSF0005340
- MS-8156
- 294885-65-7
- MFCD00577493
- STL260520
- Oprea1_362537
- Z45509572
- Oprea1_391064
- CBMicro_014827
- MDL： MFCD00577493
- Inchi： 1S/C19H23N3O3S/c1-16(23)20-18-7-9-19(10-8-18)26(24,25)22-13-11-21(12-14-22)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,20,23)
- InChI Key： PZYRIUKFVOLMJR-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

Exact Mass: 373.14619
Monoisotopic Mass: 373.14601278g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 553
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 78.1Å²

Experimental Properties

PSA: 69.72

Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]- Pricemore >>

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abcr	AB163413-1 g	N-(4-((4-Benzylpiperazinyl)sulfonyl)phenyl)ethanamide	294885-65-7	1g	€211.30	2023-05-08
abcr	AB163413-5 g	N-(4-((4-Benzylpiperazinyl)sulfonyl)phenyl)ethanamide	294885-65-7	5g	€377.50	2023-05-08
abcr	AB163413-10 g	N-(4-((4-Benzylpiperazinyl)sulfonyl)phenyl)ethanamide	294885-65-7	10g	€482.50	2023-05-08
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abcr	AB163413-5g	N-(4-((4-Benzylpiperazinyl)sulfonyl)phenyl)ethanamide; .	294885-65-7	5g	€377.50	2024-06-10
abcr	AB163413-10g	N-(4-((4-Benzylpiperazinyl)sulfonyl)phenyl)ethanamide; .	294885-65-7	10g	€482.50	2024-06-10